Cas no 2248361-47-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate
• CAS No: 2248361-47-7
• MF: C₂₀H₁₉N₅O₅
• MW: 409.395364046097
• CID: 6465836
• PubChem ID: 165858297
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate
• 2248361-47-7
• EN300-6524128

• Inchi： 1S/C20H19N5O5/c26-16(23-10-12-24(13-11-23)20-21-8-3-9-22-20)6-7-17(27)30-25-18(28)14-4-1-2-5-15(14)19(25)29/h1-5,8-9H,6-7,10-13H2
• InChI Key： LWDBUZJGGJHADF-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)N1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 409.13861872g/mol
• Monoisotopic Mass: 409.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate (CAS No. 2248361-47-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate, identified by its Chemical Abstracts Service number CAS No. 2248361-47-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines elements of heterocyclic chemistry with functional groups that suggest potential biological activity. The presence of a dioxo group, an isoindole core, and a pyrimidinyl-piperazine moiety makes it a candidate for further exploration in drug discovery and development.

The compound’s structure is a testament to the ingenuity of modern synthetic chemistry. The dioxo functionality, formally known as a ketone derivative with an oxygen bridge, contributes to the molecule’s reactivity and electronic properties. This feature is particularly intriguing in the context of medicinal chemistry, where such structural motifs are often associated with biological interactions. The isoindole ring system, on the other hand, is a well-known scaffold in natural products and pharmaceuticals, known for its stability and ability to engage in various non-covalent interactions with biological targets.

The terminal 4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate moiety adds another layer of complexity to the molecule. Piperazine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents, particularly in central nervous system (CNS) drugs and antiviral medications. The pyrimidine ring further enhances the molecular diversity, providing additional opportunities for binding to specific biological receptors or enzymes. This combination of structural elements suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-[4-(pyrimidin-2-yl)piperazin-1-yl]butanoate could exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological behavior of complex molecules like this one with greater accuracy. By leveraging high-throughput virtual screening and structure-based drug design techniques, scientists can identify promising candidates for further experimental validation. The structural features of CAS No. 2248361-47-7 make it an attractive candidate for such studies. For instance, the presence of both polar and non-polar regions in its structure could facilitate interactions with both hydrophilic and hydrophobic binding pockets in biological targets.

In the realm of medicinal biology, the exploration of novel heterocyclic compounds is ongoing due to their vast potential as pharmacological tools. The isoindole scaffold has been extensively studied for its applications in antimicrobial, anti-inflammatory, and anticancer therapies. Similarly, pyrimidine derivatives are integral to many drugs used in treating viral infections and cancer. The synergistic effect of combining these motifs into a single molecule like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-oxyo-octanoyl 4-[pyrimidinopyrazinopiperazino(1)] butyrate (CAS No. 2248361_47_7) could lead to the discovery of new therapeutic agents with enhanced efficacy and reduced side effects.

One particularly exciting area of research is the development of small-molecule modulators that can interact with protein-protein interaction (PPI) domains. PPIs are critical mediators of many cellular processes and are often targeted by therapeutic agents due to their involvement in disease pathogenesis. The unique structural features of CAS No. 2248361_47_7, including its rigid heterocyclic core and flexible piperazine side chain, make it a promising candidate for disrupting aberrant PPIs associated with various diseases.

The synthesis of such complex molecules requires meticulous planning and execution. Modern synthetic methodologies have evolved to include elegant strategies for constructing intricate molecular frameworks efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and asymmetric synthesis have enabled chemists to access novel structures that were previously inaccessible. The synthesis of CAS No. 2248361_47_7 would undoubtedly be a challenging yet rewarding endeavor for an experienced organic chemist.

Once synthesized, the compound would undergo rigorous testing to assess its physicochemical properties, including solubility, stability, and metabolic fate. These parameters are crucial for determining its suitability as a drug candidate. Additionally, extensive pharmacological studies would be conducted to evaluate its interaction with potential biological targets and assess its safety profile.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify structural features that correlate with desired biological activities. By incorporating machine learning algorithms into the drug development pipeline, researchers can accelerate the identification of promising candidates like CAS No. 2248361_47_7.

In conclusion,1,3-dioxo--,23--dihydro--,lH--isoindol--,22--ylyl --,44--oxyooctanoyl --,44--[pyrimidinopyrazinopiperazino(--) butyrate (CAS No.--2248361--47--7) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents.* Its unique combination*of heterocyclic motifs*and functional groups*make it*an attractive candidate*for further exploration*in medicinal chemistry.*With advancements*in synthetic methodologies*and computational biology,*the potential*for discovering new therapeutic agents derived from this compound is immense.*As research*continues*to uncover new insights into its biology,*it is likely*that *this molecule will play an important role*in future drug development efforts.*